15S-Hydroxy-8Z,11Z,13E-eicosatrienoic acid
15S-Hydroxy-8Z,11Z,13E-eicosatrienoic acid
15S-Hetre belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. Thus, 15S-hetre is considered to be an eicosanoid lipid molecule. 15S-Hetre is considered to be a practically insoluble (in water) and relatively neutral molecule. 15S-Hetre has been detected in multiple biofluids, such as blood and urine. Within the cell, 15S-hetre is primarily located in the membrane (predicted from logP) and cytoplasm.
15(S)-HETrE is a 15-HETrE consisting of (8Z,11Z,13E)-icosatrienoic acid in which the 15-hydroxy group has S-configuration. It has a role as a human xenobiotic metabolite and a mouse metabolite.
15(S)-HETrE is a 15-HETrE consisting of (8Z,11Z,13E)-icosatrienoic acid in which the 15-hydroxy group has S-configuration. It has a role as a human xenobiotic metabolite and a mouse metabolite.
Brand Name:
Vulcanchem
CAS No.:
13-16-1
VCID:
VC0229375
InChI:
InChI=1S/C20H34O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,9,11,14,17,19,21H,2-3,6-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,11-9-,17-14+/t19-/m0/s1
SMILES:
CCCCCC(C=CC=CCC=CCCCCCCC(=O)O)O
Molecular Formula:
C20H34O3
Molecular Weight:
322.5 g/mol
15S-Hydroxy-8Z,11Z,13E-eicosatrienoic acid
CAS No.: 13-16-1
Main Products
VCID: VC0229375
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol
| CAS No. | 13-16-1 |
|---|---|
| Product Name | 15S-Hydroxy-8Z,11Z,13E-eicosatrienoic acid |
| Molecular Formula | C20H34O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | (8Z,11Z,13E,15S)-15-hydroxyicosa-8,11,13-trienoic acid |
| Standard InChI | InChI=1S/C20H34O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,9,11,14,17,19,21H,2-3,6-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,11-9-,17-14+/t19-/m0/s1 |
| Standard InChIKey | IUKXMNDGTWTNTP-OAHXIXLCSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/C=C\C/C=C\CCCCCCC(=O)O)O |
| SMILES | CCCCCC(C=CC=CCC=CCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC=CCC=CCCCCCCC(=O)O)O |
| Physical Description | Solid |
| Description | 15S-Hetre belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. Thus, 15S-hetre is considered to be an eicosanoid lipid molecule. 15S-Hetre is considered to be a practically insoluble (in water) and relatively neutral molecule. 15S-Hetre has been detected in multiple biofluids, such as blood and urine. Within the cell, 15S-hetre is primarily located in the membrane (predicted from logP) and cytoplasm. 15(S)-HETrE is a 15-HETrE consisting of (8Z,11Z,13E)-icosatrienoic acid in which the 15-hydroxy group has S-configuration. It has a role as a human xenobiotic metabolite and a mouse metabolite. |
| PubChem Compound | 5283145 |
| Last Modified | Nov 11 2021 |
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